2-Cyclopropoxy-1-iodo-4-nitrobenzene

• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-iodo-4-nitrobenzene
• InChI: InChI=1S/C9H8INO3/c10-8-4-1-6(11(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: UAIVMSMQQXWGMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)[N+](=O)[O-])I

Description

2-Cyclopropoxy-1-iodo-4-nitrobenzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups:

• Cyclopropoxy group (O-C₃H₅) at position 2: This strained ether moiety introduces steric hindrance and unique reactivity due to the cyclopropane ring’s angle strain.
• Nitro group (NO₂) at position 4: A strong electron-withdrawing group that polarizes the aromatic ring, influencing electronic properties and reactivity.

This compound’s structural complexity makes it a candidate for applications in organic synthesis, materials science, or pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1-iodo-4-nitrobenzene typically involves multi-step organic reactions. One common method is the electrophilic aromatic substitution reaction, where a nitro group is introduced to the benzene ring, followed by the introduction of the iodine atom and the cyclopropoxy group. The reaction conditions often include the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the reactions.

Industrial Production Methods: In an industrial setting, the production of 2-Cyclopropoxy-1-iodo-4-nitrobenzene may involve continuous flow processes to ensure high yield and purity. Catalysts such as Ru-Me/Al2O3 have been used to enhance the efficiency of the reactions . The use of advanced techniques like scanning transmission electron microscopy (STEM) and temperature programmed reduction (TPR) helps in characterizing the catalysts and optimizing the reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-1-iodo-4-nitrobenzene undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using hydrogenation reactions with catalysts like Ru-Sn/Al2O3.

Substitution: The iodine atom can be substituted with other functional groups through reactions like Suzuki cross-coupling.

Common Reagents and Conditions:

Reduction: Hydrogen gas and metal catalysts (e.g., Ru-Sn/Al2O3) under high pressure and temperature.

Substitution: Phenylboronic acid in the presence of a palladium catalyst for Suzuki cross-coupling.

Major Products:

Reduction: 4-Iodoaniline is a major product when the nitro group is reduced.

Substitution: 2-Nitrobiphenyl is formed when the iodine atom is substituted with a phenyl group.

Scientific Research Applications

2-Cyclopropoxy-1-iodo-4-nitrobenzene has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of various functionalized anilines, which are valuable intermediates in the pharmaceutical and agrochemical industries.

Biology: The compound can be used in the development of sensors for detecting environmental pollutants like nitrobenzene.

Industry: It is used in the production of fine chemicals and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-iodo-4-nitrobenzene involves its interaction with specific molecular targets and pathways. For example, in reduction reactions, the nitro group undergoes a series of electron transfer steps facilitated by metal catalysts, leading to the formation of an amino group . The presence of the cyclopropoxy group and iodine atom can influence the reactivity and selectivity of the compound in various chemical reactions.

Comparison with Similar Compounds

Substituent Effects and Electronic Properties

The nitro group in 4-nitrobenzene derivatives strongly deactivates the aromatic ring, directing electrophilic substitution to meta positions. In compounds like 4-Nitro-4'-hydroxy-azobenzene (D) and 2,5-Dimethyl-4-(2'-iodo-4'-nitrophenylazo)-phenol (H) (from ), the nitro group stabilizes negative charge density, enhancing thermal stability and optical properties. Similarly, in 2-cyclopropoxy-1-iodo-4-nitrobenzene, the nitro group likely reduces electron density at the ortho and para positions, affecting reactivity.

The iodo substituent in compound H () shares parallels with the iodo group in the target compound. Iodine’s polarizability and weak C–I bond make it a superior leaving group compared to chloro or methyl substituents (e.g., compound G). This property is critical in Suzuki-Miyaura coupling or Ullmann reactions.

The cyclopropoxy group introduces steric strain and electron-donating effects via the oxygen atom. This contrasts with simpler alkoxy groups (e.g., methoxy) or hydroxyl groups (e.g., compound B: 4-Hydroxy-azobenzene ), which lack the steric constraints of cyclopropane.

Table 1: Comparison of Key Substituents and Properties

Compound Name	Key Substituents	Electronic Effects	Reactivity Insights
2-Cyclopropoxy-1-iodo-4-nitrobenzene	2-O-C₃H₅, 1-I, 4-NO₂	Strong deactivation (NO₂), moderate steric hindrance (O-C₃H₅)	Iodo acts as leaving group; nitro directs electrophiles to meta positions
4-Nitro-4'-hydroxy-azobenzene (D)	4-NO₂, 4'-OH	NO₂ deactivates; OH activates	Stabilizes azo chromophore; pH-sensitive
2,5-Dimethyl-4-(2'-iodo-4'-nitrophenylazo)-phenol (H)	2'-I, 4'-NO₂, 4-OH	Strong electron withdrawal (NO₂); iodine enhances polarizability	Iodo enables cross-coupling; nitro stabilizes conjugation
4-Hydroxy-azobenzene (B)	4-OH	OH activates ring	Forms hydrogen bonds; low thermal stability